Cyclopentanecarboxylic acid, 2,2,5,5-tetramethyl-

• CAS RN: 96188-82-8
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 2,2,5,5-tetramethylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C10H18O2/c1-9(2)5-6-10(3,4)7(9)8(11)12/h7H,5-6H2,1-4H3,(H,11,12)
• InChI Key: YQWKTQMDNDIFTP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C1C(=O)O)(C)C)C

Description

Cyclopentanecarboxylic acid, 2,2,5,5-tetramethyl- is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3.38 g of (2,2,5,5-tetramethylcyclopentane-1-yl) carboxamide was dissolved in 30 ml of methanol, and 15 ml of an aqueous 3N sodium hydroxide solution was added thereto. Then, the mixture was heated at 80° C. for 5 hours. After cooling, 40 ml of 2N hydrochloric acid was added thereto, and the mixture was extracted with 100 ml and 50 ml of ethyl acetate. The organic layers were combined, washed with 100 ml of water and 50 ml of aqueous saturated sodium chloride solution, and then dried over anhydrous magnesium sulfate. After removal of magnesium sulfate by filtration, the filtrate was concentrated under reduced pressure, whereby 3.20 g of 2,2,5,5-tetramethylcyclopentanecarboxylic acid was obtained. Yield 94%. (m.p. 113.6° C.).

Synthesis routes and methods II

Procedure details

2.47 g of 1-formyl-2,2,5,5-tetramethylcyclopentane was dissolved in 26 ml of acetone, and 5.2 ml of Jones' reagent was added thereto with ice cooling. After stirring at room temperature for 4 hours, 26 ml of water, 26 ml of ethyl acetate and 2.6 ml of isopropyl alcohol were added thereto, and the mixture was stirred at room temperature for 30 minutes, and the resulting layers were separated. The organic layer was washed with water and aqueous saturated sodium chloride solution, dried over anhydrous magnesium sulfate, and subjected to filtration. The filtrate was concentrated under reduced pressure, whereby 2.51 g of 2,2,5,5-tetramethylcyclopentanecarboxylic acid was obtained. Yield 92%.